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Compound of Interest

Compound Name: Piperidine-3-thiol hydrochloride

Cat. No.: B1527069

Piperidine-3-thiol hydrochloride is a sulfur-containing heterocyclic compound that has
garnered significant interest as a versatile building block in medicinal chemistry and organic
synthesis.[1] The molecule's value is rooted in its bifunctional nature: it incorporates the
piperidine ring, one of the most ubiquitous scaffolds in clinically approved drugs, and a reactive
thiol (-SH) group.[2][3] The piperidine moiety often enhances pharmacokinetic properties such
as solubility and metabolic stability, while reducing toxicity.[3] The thiol group, present as a
hydrochloride salt to improve stability and handling, serves as a potent nucleophile and a
handle for covalent modifications, making it particularly valuable in the design of enzyme
inhibitors and probes for chemical biology.[1]

This guide provides a comprehensive overview of piperidine-3-thiol hydrochloride, detailing
its chemical properties, safe handling procedures, a representative experimental protocol for its
application in nucleophilic substitution reactions, and methods for product characterization.

Physicochemical & Structural Data

A clear understanding of the fundamental properties of a reagent is paramount for its effective
and safe use in experimental design.
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Property Data Reference(s)
IUPAC Name piperidine-3-thiol;hydrochloride  [1]

Synonyms 3-Piperidinethiol hydrochloride [4]

CAS Number 1257081-01-8 [4][5][6]
Molecular Formula CsH12CINS [1114]
Molecular Weight 153.67 g/mol [1][4]
Appearance :L(J)[IJiSIi((:(r))rm may vary by [7]

Room temperature in a dry,
Storage well-ventilated place. Keep

container tightly closed.[8]

Canonical SMILES C1CC(CNC1)s.Cl [1][4]

Scientific Rationale & Key Applications

The utility of piperidine-3-thiol hydrochloride stems from the distinct reactivity of its thiol
group. This functionality allows it to participate in a variety of important chemical
transformations.

¢ Nucleophilic Substitution: The thiol group is an excellent nucleophile, particularly in its
deprotonated thiolate form. It readily partakes in S-alkylation and S-acylation reactions
(bimolecular nucleophilic substitution, SN2) with electrophiles like alkyl halides and acyl
chlorides.[1] This reactivity is fundamental to its role as a building block, enabling the
straightforward linkage of the piperidine scaffold to other molecules.[7]

o Covalent Enzyme Inhibition: In drug discovery, the thiol group is a key warhead for designing
covalent inhibitors. It can form covalent bonds with the cysteine residues present in the
active sites of many enzymes, leading to irreversible inhibition.[1] This mechanism is a
powerful strategy for enhancing drug potency and duration of action.

 Disulfide Bond Formation: The thiol group can be oxidized to form disulfide bonds. This
reaction is crucial in peptide and protein chemistry and can be used to link molecules or to
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study redox processes in biological systems.[1]

Safety & Handling Protocol

As with any reactive chemical, adherence to strict safety protocols is essential. While a specific
Safety Data Sheet (SDS) for piperidine-3-thiol hydrochloride is not universally available,
data from closely related compounds like piperidine hydrochloride provides a strong basis for
safe handling procedures.[8][9][10]

Core Safety Directives:

o Engineering Controls: Always handle this compound within a certified chemical fume hood to
ensure adequate ventilation and minimize inhalation risk.[9][11]

o Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield approved under
government standards such as NIOSH (US) or EN 166 (EU).[9]

o Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile) inspected for integrity
before use. Use proper glove removal technique to avoid skin contact.[9]

o Body Protection: Wear a lab coat. For larger quantities or situations with a higher risk of
exposure, a complete suit protecting against chemicals may be necessary.[9]

e Handling Precautions:

o

Avoid contact with skin, eyes, and clothing.[9]

o

Avoid the formation and inhalation of dust and aerosols.[9]

o

Do not eat, drink, or smoke in the laboratory.[8]

[¢]

Wash hands thoroughly after handling.[9]

o Storage: Store in a cool, dry place away from incompatible materials such as strong
oxidizing agents. Keep the container tightly sealed to prevent moisture absorption, as the
compound can be hygroscopic.[8][10]
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e Spill & Disposal: In case of a spill, pick up and arrange disposal without creating dust.[9]
Dispose of waste in accordance with local, state, and federal regulations.[8]

Experimental Protocol: S-Alkylation with Benzyl
Bromide

This protocol details a representative application of piperidine-3-thiol hydrochloride as a
nucleophile in an S-alkylation reaction to synthesize 3-(benzylthio)piperidine. This reaction
exemplifies a common method for incorporating the piperidine-thiol scaffold into a larger
molecule.

Causality Behind Experimental Choices:

o Base (Potassium Carbonate): A mild inorganic base is used to deprotonate the thiol group in
situ to form the more nucleophilic thiolate anion. It also neutralizes the HCI salt. A stronger
base could cause unwanted side reactions.

e Solvent (Acetonitrile): A polar aprotic solvent like acetonitrile (MeCN) is chosen because it
effectively dissolves the reactants but does not participate in the reaction. It is also well-
suited for SN2 reactions.

 Inert Atmosphere (Nitrogen/Argon): Thiols are susceptible to oxidation, especially at elevated
temperatures. Conducting the reaction under an inert atmosphere prevents the formation of
disulfide byproducts.

o Temperature (Room Temperature): The reaction is typically exothermic and proceeds
efficiently at room temperature, minimizing the risk of side reactions that could occur at
higher temperatures.

Step-by-Step Methodology:

e Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add
piperidine-3-thiol hydrochloride (1.0 eq, e.g., 154 mg, 1.0 mmol) and potassium carbonate
(K2CO:s) (2.5 eq, e.g., 345 mg, 2.5 mmol).

¢ Solvent Addition: Add anhydrous acetonitrile (10 mL) to the flask.
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Inert Atmosphere: Seal the flask with a septum and purge with nitrogen or argon gas for 5-10
minutes.

Reagent Addition: While stirring the suspension, add benzyl bromide (1.05 eq, e.g., 0.125
mL, 1.05 mmol) dropwise via syringe.

Reaction: Allow the reaction to stir at room temperature for 4-6 hours.

Monitoring: Monitor the reaction's progress by Thin-Layer Chromatography (TLC) using a
suitable eluent system (e.g., 10% Methanol in Dichloromethane). The disappearance of the
starting material (benzyl bromide) indicates completion.

Work-up (Quenching): Upon completion, carefully add deionized water (15 mL) to the
reaction mixture to dissolve the inorganic salts.

Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl
acetate (3 x 20 mL).

Washing & Drying: Combine the organic layers and wash with brine (1 x 20 mL). Dry the
organic layer over anhydrous sodium sulfate (Naz2S0Oa), filter, and remove the solvent under
reduced pressure using a rotary evaporator.

Purification: Purify the resulting crude oil by flash column chromatography on silica gel, if
necessary, to yield the pure 3-(benzylthio)piperidine product.

Experimental Workflow Diagram
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Caption: Workflow for the S-alkylation of piperidine-3-thiol hydrochloride.
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Product Characterization

Confirming the identity and purity of the synthesized product is a critical final step. A
combination of spectroscopic and spectrometric techniques should be employed.[12]
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. . Expected Results for 3-
Analytical Technique oL
(benzylthio)piperidine

Reference(s)

Multiplets corresponding to the
piperidine ring protons (~1.5-
3.0 ppm). A singlet for the
benzylic methylene protons (-
S-CHz-Ph) at ~3.7 ppm. A
1H NMR (CDClIs, 400 MHz) multiplet for the aromatic
protons of the benzyl group
(~7.2-7.4 ppm). A broad singlet
for the amine proton (-NH-),
which may be exchangeable

with D20.

[13]

Resonances for the piperidine
ring carbons (~25-55 ppm). A
13C NMR (CDCls, 100 MH2) signal for the benzylic
methylene carbon at ~38 ppm.
Aromatic carbon signals

between ~127-138 ppm.

[13]

A peak corresponding to the
protonated molecule [M+H]*.
For 3-(benzylthio)piperidine
(C12H17NS, MW = 207.34), the
expected m/z would be
~208.1.

LC-MS (ESI+)

[12]

A peak for N-H stretching
around 3300 cm~1. Peaks for
C-H (aliphatic and aromatic)
stretching between 2850-3100
cm~1, Aromatic C=C stretching
peaks around 1600 and 1495

cm™L,

FT-IR (Thin Film)

[13]

Troubleshooting Guide
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Issue Potential Cause(s) Suggested Solution(s)

Ensure the base is fresh and

Incomplete deprotonation of anhydrous. Use freshly distilled
) the thiol; inactive benzyl or newly purchased benzyl
Low or No Product Yield S o ] ) ]
bromide; insufficient reaction bromide. Extend the reaction
time. time and continue to monitor
by TLC.

Ensure the system is

thoroughly purged with an inert
Formation of Disulfide Presence of oxygen in the gas (N2 or Ar) before adding
Byproduct reaction flask. reagents. Use degassed

solvents if the problem

persists.

Check for completion by TLC.

) ) If incomplete, allow more time
Incomplete reaction; formation )
or gently warm the reaction.

Multiple Spots on TLC of side products; degradation
Ensure the work-up procedure
of product. ) o ) )
is not too acidic or basic, which
could degrade the product.
Conclusion

Piperidine-3-thiol hydrochloride is a high-value synthetic intermediate whose strategic
importance lies in the combination of a privileged pharmaceutical scaffold and a versatile
reactive handle. Its application in nucleophilic substitution reactions provides a reliable and
straightforward method for constructing complex molecules with potential biological activity. By
understanding its properties, adhering to rigorous safety protocols, and employing sound
experimental techniques, researchers can effectively leverage this compound to advance
programs in drug discovery and chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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